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Compound of Interest

Compound Name: Schisantherin C

Cat. No.: B15567248 Get Quote

Ensuring the safe and compliant disposal of laboratory chemicals is a critical aspect of

research and development. This guide provides detailed procedures for the proper disposal of

Schisantherin C, a lignan isolated from Schisandra sphenanthera, intended for researchers,

scientists, and drug development professionals. While Schisantherin C is not classified as a

hazardous substance or mixture according to its Safety Data Sheet (SDS), it is imperative to

follow institutional and local regulations for chemical waste disposal to maintain a safe

laboratory environment and ensure environmental protection.[1]

Safety and Handling Profile
The provided Safety Data Sheet for Schisantherin C indicates that it is not a hazardous

substance.[1] However, as a standard laboratory practice, all chemicals should be handled with

care.

Parameter Information Source

Hazard Classification
Not a hazardous substance or

mixture
MedChemExpress SDS[1]

CAS Number 64938-51-8 MedChemExpress SDS[1]

Molecular Formula C28H34O9 MedChemExpress SDS[1]

Molecular Weight 514.56 MedChemExpress SDS
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Step-by-Step Disposal Protocol
Even for non-hazardous chemicals, disposal down the drain or in regular trash is generally not

permitted without explicit approval from your institution's Environmental Health and Safety

(EHS) department. The following protocol outlines the standard best practices for the disposal

of chemical waste, which should be applied to Schisantherin C.

1. Waste Identification and Segregation:

Do not mix Schisantherin C waste with other chemical waste streams unless explicitly

permitted by your EHS office.

Segregate chemical waste by compatibility to prevent accidental reactions.

2. Container Selection and Management:

Use a designated and appropriate waste container. Plastic bottles are often preferred over

glass for hazardous waste when compatibility is not an issue. The container must be in good

condition, with no leaks or cracks, and have a secure, leak-proof screw-on cap.

Do not overfill the container; leave at least 10-20% of headspace to allow for expansion.

Keep the waste container closed except when adding waste.

The exterior of the container must be clean and free of contamination.

3. Labeling:

Properly label the waste container immediately upon adding the first waste.

The label must include:

The words "Hazardous Waste" (as a general best practice for all chemical waste).

The full chemical name: "Schisantherin C". Avoid abbreviations or chemical formulas.

The quantity or concentration of the waste.
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The date of waste generation.

The location of origin (e.g., building and room number).

The name and contact information of the Principal Investigator.

4. Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

Ensure secondary containment is used to capture any potential leaks or spills. The

secondary container should be chemically compatible and large enough to hold 110% of the

volume of the primary container.

5. Disposal Request and Collection:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a waste

pickup.

Complete any required hazardous waste disposal forms provided by your EHS office.

Do not dispose of Schisantherin C, or any other laboratory chemical, in the regular trash or

down the sanitary sewer unless you have written permission from EHS.

Empty Container Disposal:

For containers that held Schisantherin C, they should be triple-rinsed with an appropriate

solvent.

The rinsate must be collected and disposed of as chemical waste following the procedures

above.

After triple-rinsing and air-drying, and once free of any chemical residue, the original labels

should be removed or defaced, and the container can then be disposed of in the regular

trash or recycling.

Disposal Workflow Diagram
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The following diagram illustrates the logical steps for the proper disposal of Schisantherin C.

Schisantherin C Disposal Workflow
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Caption: Workflow for the proper disposal of Schisantherin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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